Cas no 2690347-51-2 ([2,2'-Bipyridine]-6-carboximidamide dihydrochloride)

• Product Name: [2,2'-Bipyridine]-6-carboximidamide dihydrochloride
• CAS No: 2690347-51-2
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5140767
• PubChem ID: 164186583
• Update Time: 2026-03-03

[2,2'-Bipyridine]-6-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-6-carboximidamide, hydrochloride (1:2)
• F72038
• [2,2'-Bipyridine]-6-carboximidamide dihydrochloride
• 2690347-51-2

• Inchi： 1S/C11H10N4.ClH/c12-11(13)10-6-3-5-9(15-10)8-4-1-2-7-14-8;/h1-7H,(H3,12,13);1H
• InChI Key： DWSUJJYYHWLZMW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C2N=CC=CC=2)N=1)(N)=N.Cl

Computed Properties

• Exact Mass: 270.0439018g/mol
• Monoisotopic Mass: 270.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on [2,2'-Bipyridine]-6-carboximidamide dihydrochloride

Introduction to [2,2'-Bipyridine]-6-carboximidamide dihydrochloride (CAS No. 2690347-51-2)

[2,2'-Bipyridine]-6-carboximidamide dihydrochloride] is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2690347-51-2, belongs to a class of molecules known for their versatile applications in coordination chemistry, catalysis, and medicinal chemistry. The unique structural features of this compound, particularly its bipyridine core and carboximidamide functional group, make it a valuable building block for the synthesis of complex molecular architectures.

The bipyridine moiety is a well-known ligand in coordination chemistry, renowned for its ability to form stable complexes with various metal ions. This property has been extensively exploited in the development of homogeneous catalysts, which play a crucial role in industrial processes and organic synthesis. The presence of the carboximidamide group further enhances the compound's utility by introducing additional reactivity and binding capabilities. This dual functionality makes [2,2'-Bipyridine]-6-carboximidamide dihydrochloride an attractive candidate for designing novel materials and pharmaceuticals.

In recent years, there has been a surge in research focused on developing new ligands for metal-organic frameworks (MOFs) and coordination polymers. These materials are of immense interest due to their potential applications in gas storage, separation technologies, and catalysis. The structural versatility of [2,2'-Bipyridine]-6-carboximidamide dihydrochloride makes it an excellent candidate for constructing such materials. Its ability to act as a bridging ligand allows for the formation of one-dimensional or two-dimensional networks, which can be tailored to exhibit specific properties.

One of the most compelling aspects of [2,2'-Bipyridine]-6-carboximidamide dihydrochloride is its potential application in pharmaceutical development. The bipyridine scaffold is a well-established motif in medicinal chemistry, with numerous examples of bipyridine-based drugs that have shown efficacy in treating various diseases. The carboximidamide group introduces additional functionality that can be exploited for drug design, such as enhancing binding affinity or modulating metabolic stability. Recent studies have demonstrated the use of this compound as a precursor in the synthesis of novel antiviral and anticancer agents.

The synthesis of [2,2'-Bipyridine]-6-carboximidamide dihydrochloride involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the condensation of 2-acetylpyridine with guanidine hydrochloride under controlled conditions. Subsequent functionalization steps introduce the carboximidamide group at the 6-position of the bipyridine core. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt form.

The purity and quality of [2,2'-Bipyridine]-6-carboximidamide dihydrochloride are critical factors that influence its performance in various applications. High-purity samples are essential for pharmaceutical applications where impurities can affect safety and efficacy. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure the compound meets stringent quality standards.

The growing interest in [2,2'-Bipyridine]-6-carboximidamide dihydrochloride has spurred innovation in its application domains. Researchers are exploring novel synthetic routes to improve yield and scalability while maintaining high purity. Additionally, computational methods are being increasingly utilized to predict the structural and functional properties of this compound before experimental synthesis.

In conclusion, [2,2'-Bipyridine]-6-carboximidamide dihydrochloride (CAS No. 2690347-51-2) is a multifaceted compound with significant potential in coordination chemistry, catalysis, and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to design innovative materials and drugs. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical sciences.